(5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C30H25N5O2S
• Molecular Weight: 519.6 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C30H25N5O2S/c1-4-37-23-14-15-24(20(3)16-23)27-21(18-34(32-27)22-11-6-5-7-12-22)17-26-29(36)35-30(38-26)31-28(33-35)25-13-9-8-10-19(25)2/h5-18H,4H2,1-3H3/b26-17-
• Standard InChI Key: WBDBAQJJWTUVSX-ONUIUJJFSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=CC=C5C)S3)C6=CC=CC=C6)C
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=CC=C5C)S3)C6=CC=CC=C6)C

Introduction

The compound (5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)thiazolo[3,2-b]triazol-6(5H)-one belongs to a class of heterocyclic compounds that have gained attention due to their potential biological activities. The structure combines a thiazolo[3,2-b]triazole core with a pyrazole moiety and aromatic substituents, offering opportunities for diverse pharmacological applications.

Structural Features

The compound features:

• A thiazolo[3,2-b]triazole core, which is known for its bioactivity.

• A pyrazole ring substituted with phenyl and ethoxy-methylphenyl groups.

• A methylidene bridge connecting the pyrazole to the thiazole system.

• Substituents like methyl and ethoxy groups, which influence its chemical reactivity and biological properties.

Synthesis

The synthesis of such compounds typically involves multicomponent reactions or cyclization strategies under controlled conditions. The following general steps are used:

• Formation of the thiazolo-triazole core: This is achieved by reacting precursors such as 4-amino-5-hydrazinyl--triazoles with aldehydes and thiocarbonyl compounds.

• Introduction of the pyrazole moiety: Pyrazoles are synthesized separately through condensation reactions of hydrazines with β-diketones or aldehydes.

• Coupling via a methylidene bridge: This step involves condensation between the pyrazole derivative and the thiazolo-triazole system in the presence of catalysts like acids or bases.

Biological Activity

Compounds containing thiazolo[3,2-b]triazoles have demonstrated:

• Anticancer properties: Studies on similar derivatives show inhibition of cancer cell lines by interfering with tubulin polymerization or inducing apoptosis.

• Antiviral activity: Modifications in substituents can tune activity against viruses like coronaviruses.

• Antimicrobial effects: The presence of electron-donating or withdrawing groups on aromatic rings enhances antimicrobial efficacy.

Applications

The compound's structural versatility makes it suitable for:

• Drug development: As a lead compound for anticancer or antiviral agents.

• Material science: Potential use in designing molecular sensors due to its conjugated system.

• Chemical biology studies: As a probe for understanding enzyme-ligand interactions.